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Compound of Interest

Compound Name: Bromoxylenol blue

Cat. No.: B1330838

This guide provides comprehensive safety and handling information for Bromoxylenol blue
(CAS No: 40070-59-5), intended for researchers, scientists, and professionals in drug
development. It is crucial to consult the specific Safety Data Sheet (SDS) provided by the
supplier before use, as hazard classifications may vary.

Section 1: Chemical and Physical Properties

Bromoxylenol blue is a purple crystalline powder.[1] Its key physical and chemical properties
are summarized below. This data is essential for understanding its behavior under various
laboratory conditions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1330838?utm_src=pdf-interest
https://www.benchchem.com/product/b1330838?utm_src=pdf-body
https://www.benchchem.com/product/b1330838?utm_src=pdf-body
https://www.echemi.com/products/pid_Seven39923-bromoxylenolblue.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 40070-59-5 [1112]
EC Number 254-780-4 [1][2]
Molecular Formula C23H20Br205Ss [1]
Molecular Weight 568.27 g/mol [1]
Appearance Purple Crystalline Powder [1]
Melting Point 218 °C (decomposes) [1]
Boiling Point 605.7 °C at 760 mmHg [1]
Flash Point 320.1°C [1]
Density 1.684 g/cm3 [1]
pKa 7.0 (at 25°C) [3]
Slightly soluble in water and
Solubility ethanol; Soluble in ethyl [11[3]

acetate and acetone.

Section 2: Hazard Identification and Classification

There is conflicting information regarding the hazard classification of Bromoxylenol blue.

According to one Safety Data Sheet, this substance does not meet the criteria for classification
as hazardous in accordance with Regulation (EC) No 1272/2008.[2] This SDS suggests that it
shall not be classified as acutely toxic, a skin/eye irritant, a sensitiser, mutagenic, carcinogenic,
or as a reproductive toxicant.[2]

However, another chemical data source assigns it a hazard class code of "20/21-36/37/38-
20/21/22" and an "Xn" (Harmful) mark.[1]

Recommendation: Due to these discrepancies, it is imperative to handle Bromoxylenol blue
with caution, adhering to good laboratory practices and the specific SDS from your supplier.
Assume it is potentially harmful and take appropriate protective measures.
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Section 3: Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.
7.1 Precautions for Safe Handling

o General Hygiene: Keep away from food, drink, and animal feedingstuffs.[2]

» Dust Control: Implement measures to control dust generation.[2]

¢ Ventilation: Ensure adequate ventilation in the work area.

7.2 Conditions for Safe Storage

» Container: Keep containers tightly closed.

e Environment: Store in a dry, well-ventilated place.

¢ Incompatible Materials: Avoid strong oxidizing agents.

Section 4: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

8.1 Engineering Controls

o Use process enclosures or local exhaust ventilation to control airborne dust levels.
8.2 Personal Protective Equipment (PPE)

o Eye/Face Protection: Use safety goggles with side protection.[2]

« Skin Protection: Wear suitable chemical-resistant gloves tested according to standards like
EN 374.[2]

o Body Protection: Wear appropriate protective clothing to prevent skin contact.
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» Respiratory Protection: If dust is generated and ventilation is inadequate, use a suitable
particulate respirator.

Section 5: First Aid Measures
In case of exposure, follow these first-aid protocols immediately.
» After Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[2]

o After Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin
area with plenty of water or shower.[2]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing.[2]

 After Ingestion: Rinse mouth thoroughly with water. Call a doctor if you feel unwell.[2]

Section 6: Accidental Release Measures

A systematic approach is required for cleaning up spills to ensure safety and prevent
environmental contamination.

6.1 Personal Precautions

e For non-emergency personnel, focus on controlling dust.[2]

6.2 Environmental Precautions

¢ Prevent the substance from entering drains, surface water, and ground water.[2]

6.3 Spill Cleanup Protocol The following workflow outlines the necessary steps for managing a
Bromoxylenol blue spill.
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Caption: Workflow for Bromoxylenol Blue Spill Response.
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Detailed Spill Cleanup Method:
o Containment: Cover drains to prevent the material from entering waterways.[2]
o Cleanup: Carefully take up the material mechanically, avoiding the generation of dust.[2]

» Disposal: Place the collected material into appropriate, labeled containers for disposal
according to local and national regulations.[2]

Section 7: Firefighting Measures

7.1 Suitable Extinguishing Media

o Use water spray, alcohol-resistant foam, dry chemical powder, or carbon dioxide.[2]
7.2 Unsuitable Extinguishing Media

e Do not use a direct water jet, as it may spread the fire.[2]

7.3 Specific Hazards

e The substance is combustible.[2]

 In case of fire, hazardous combustion products may be liberated, including carbon monoxide
(CO), carbon dioxide (COz2), and sulphur oxides (SOx).[2]

7.4 Protective Equipment
 In the event of a fire, wear a self-contained breathing apparatus and full protective gear.[2]

Section 8: Stability and Reactivity

o Reactivity: The product in its delivered form is not capable of a dust explosion; however, the
enrichment of fine dust can create this risk.

o Chemical Stability: The material is stable under normal ambient conditions.[4]

» Hazardous Reactions: A violent reaction can occur with strong oxidizing agents.[4]
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« Conditions to Avoid: Keep away from heat. Decomposition begins at temperatures above
approximately 273°C.[4]

e Hazardous Decomposition Products: In case of combustion, hazardous products such as
carbon oxides, sulfur oxides, and hydrogen bromide gas may be produced.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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